Ebastine

• IUPAC Name: 4-(4-benzhydryloxypiperidin-1-yl)-1-(4-tert-butylphenyl)butan-1-one
• InChI: InChI=1S/C32H39NO2/c1-32(2,3)28-18-16-25(17-19-28)30(34)15-10-22-33-23-20-29(21-24-33)35-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3
• InChI Key: MJJALKDDGIKVBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C32H39NO2
• DSSTOX Substance ID: DTXSID6046472
• Molecular Weight: 469.7 g/mol
• CAS RN: 90729-43-4

Description

Ebastine is a second-generation antihistamine primarily used to treat allergic rhinitis and chronic idiopathic urticaria . It is known for its low potential to cause drowsiness as it does not significantly penetrate the blood-brain barrier . This compound was patented in 1983 by Almirall S.A and came into medical use in 1990 .

Scientific Research Applications

Ebastine has a wide range of scientific research applications:

Chemistry: Used in the development of novel drug delivery systems, such as transfersomal nanogels and oral films, to enhance bioavailability

Biology: Studied for its effects on histamine receptors and its role in treating allergic conditions.

Medicine: Primarily used to treat allergic rhinitis and chronic idiopathic urticaria.

Industry: Employed in the formulation of various pharmaceutical products, including tablets, fast-dissolving tablets, and pediatric syrups.

Mechanism of Action

Ebastine is a long-acting, non-sedating antihistamine that selectively binds to histamine H1 receptors, inhibiting the effects of histamines . It is metabolized into its active form, carthis compound, which exerts antihistaminic and antiallergic effects by blocking H1 receptors . This prevents histamine-induced bronchoconstriction and other allergic reactions .

Safety and Hazards

Ebastine is generally safe and well-tolerated. It is recommended to avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

Ebastine is a second-generation H1 receptor antagonist that is indicated mainly for allergic rhinitis and chronic idiopathic urticaria. In the future, clinically advantageous H1 antihistamines developed with the aid of molecular techniques might be available.

Biochemical Analysis

Biochemical Properties

Ebastine interacts with H1 receptors, acting as an antagonist . It does not penetrate the blood-brain barrier to a significant amount, thus it combines an effective block of the H1 receptor in peripheral tissue with a low incidence of central side effects .

Cellular Effects

This compound has been shown to be effective in the treatment of allergic rhinitis and urticaria . Some patients with IBS exhibit evidence of low-grade mucosal inflammation, and this compound may have a role in managing these symptoms .

Molecular Mechanism

This compound is a long-acting, nonsedating, second-generation histamine receptor antagonist that binds preferentially to peripheral H1 receptors . It is metabolized to its active metabolite, carthis compound, which has antihistaminic and anti-allergic activity and prevents histamine-induced bronchoconstriction .

Temporal Effects in Laboratory Settings

This compound combines potency with a rapid onset (fast absorption) and long duration (slow elimination) of action . This is at least partially mediated via the formation of an acid metabolite, carthis compound, that is even more potent as an antihistamine .

Dosage Effects in Animal Models

In animal models, this compound has shown negligible activity on the central nervous system even after oral administration of high doses

Metabolic Pathways

This compound undergoes extensive metabolism to form desalkylthis compound and hydroxythis compound. Hydroxythis compound is subsequently metabolized to carthis compound . Both CYP2J2 and CYP3A play important roles in this compound sequential metabolism .

Transport and Distribution

This compound is rapidly absorbed and undergoes extensive first-pass metabolism following oral administration

Subcellular Localization

It is known that this compound does not readily cross the blood-brain barrier , suggesting that its effects are primarily peripheral

Preparation Methods

Synthetic Routes and Reaction Conditions: Ebastine is synthesized using benzophenone as the starting material. The process involves condensation with 4-hydroxy piperidine to obtain 4-diphenyl methoxyl piperidine, which is then condensed with 4-chloro-1-(4-tert-butylphenyl)-1-butanone to yield this compound . This method is cost-effective, easy to operate, and suitable for industrial production .

Industrial Production Methods: In industrial settings, this compound is often prepared in the form of oral liquid preparations. The process involves mixing solubilizers, latent solvents, and pH modifiers, followed by the addition of this compound, sweetening agents, aromatics, and preservatives. The mixture is stirred until all materials are dissolved, and the pH is adjusted to 4-5 .

Chemical Reactions Analysis

Ebastine undergoes various chemical reactions, including:

Oxidation: this compound is metabolized by hepatic cytochrome P450 3A4 into its active carboxylic acid metabolite, carthis compound.

Substitution: The synthesis of this compound involves substitution reactions, particularly the condensation of benzophenone with 4-hydroxy piperidine.

Common Reagents and Conditions:

Oxidation: Cytochrome P450 3A4 enzyme.

Substitution: Benzophenone, 4-hydroxy piperidine, and 4-chloro-1-(4-tert-butylphenyl)-1-butanone.

Major Products:

Carthis compound: The active metabolite formed through oxidation.

Comparison with Similar Compounds

Ebastine is often compared with other second-generation antihistamines, such as terfenadine. While both compounds are nonsedating H1 histamine receptor antagonists, this compound has a more favorable cardiac safety profile and does not cause significant QT interval prolongation . Other similar compounds include:

Terfenadine: Similar in structure but has more pronounced cardiac effects.

Loratadine: Another second-generation antihistamine with a similar mechanism of action but different pharmacokinetic properties.

This compound’s unique properties, such as its low potential for causing drowsiness and favorable cardiac safety profile, make it a valuable antihistamine for treating allergic conditions .